Cas no 648438-93-1 ([1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)-)

• Product Name: [1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)-
• CAS No: 648438-93-1
• MF: C₁₄H₁₀F₄O
• MW: 270.222218036652
• CID: 414388
• PubChem ID: 71378326
• Update Time: 2025-04-19

[1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)- Chemical and Physical Properties

Names and Identifiers

• [1,1'-Biphenyl]-3-ol, 4-fluoro-5-methyl-4'-(trifluoromethyl)-
• 2-fluoro-3-methyl-5-[4-(trifluoromethyl)phenyl]phenol
• ZRAPSQPXZRHMRC-UHFFFAOYSA-N
• 4-Fluoro-5-methyl-4'-(trifluoromethyl)[1,1'-biphenyl]-3-ol
• 648438-93-1
• DTXSID60800947

• Inchi： 1S/C14H10F4O/c1-8-6-10(7-12(19)13(8)15)9-2-4-11(5-3-9)14(16,17)18/h2-7,19H,1H3
• InChI Key： ZRAPSQPXZRHMRC-UHFFFAOYSA-N
• SMILES： FC1C(=CC(=CC=1C)C1C=CC(C(F)(F)F)=CC=1)O

Computed Properties

• Exact Mass: 270.06677759g/mol
• Monoisotopic Mass: 270.06677759g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 19
• Rotatable Bond Count: 1
• Complexity: 296
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.5
• Topological Polar Surface Area: 20.2Ų